(2R)-2-[[3-Propan-2-yl-7-[(4-pyridin-2-ylphenyl)methylamino]imidazo[4,5-b]pyridin-5-yl]amino]butan-1-ol

• CAS No.: 1133437-80-5
• Product Name: (2R)-2-[[3-Propan-2-yl-7-[(4-pyridin-2-ylphenyl)methylamino]imidazo[4,5-b]pyridin-5-yl]amino]butan-1-ol
• Molecular Formula: C25H30N6O
• Molecular Weight: 430.5 g/mol
• IUPAC Name: (2R)-2-[[3-propan-2-yl-7-[(4-pyridin-2-ylphenyl)methylamino]imidazo[4,5-b]pyridin-5-yl]amino]butan-1-ol
• Standard InChI: InChI=1S/C25H30N6O/c1-4-20(15-32)29-23-13-22(24-25(30-23)31(16-28-24)17(2)3)27-14-18-8-10-19(11-9-18)21-7-5-6-12-26-21/h5-13,16-17,20,32H,4,14-15H2,1-3H3,(H2,27,29,30)/t20-/m1/s1
• Standard InChIKey: VGHHVXRBOQENRA-HXUWFJFHSA-N
• Isomeric SMILES: CC[C@H](CO)NC1=NC2=C(C(=C1)NCC3=CC=C(C=C3)C4=CC=CC=N4)N=CN2C(C)C
• SMILES: CCC(CO)NC1=NC2=C(C(=C1)NCC3=CC=C(C=C3)C4=CC=CC=N4)N=CN2C(C)C
• Canonical SMILES: CCC(CO)NC1=NC2=C(C(=C1)NCC3=CC=C(C=C3)C4=CC=CC=N4)N=CN2C(C)C
• Appearance: White to off-white solid
• Description: (R)-Perharidine-1 is a potent and selective inhibitor of cyclin dependent kinases CDK1, CDK2, CDK5 and CDK9. Apoptosis inducer . Also acts as a casein kinase 1 (CK1δ/ε) inhibitor. Inhibits the proliferation of various cancer cell lines.
• Purity: >95% by NMR
• Synonyms: (R)-2-((3-Isopropyl)-7-(4-pyridin-2-yl)benzylamino)-3H-imidazo[4,5-b]pyridine-5-yl)amino)butan-1-ol
• PubChem Compound: 25222138
• Last Modified: Nov 12 2021